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Compound of Interest

Compound Name:
(2S,3S)-Methyl 2-amino-3-

hydroxybutanoate hydrochloride

CAS No.: 79617-27-9

Cat. No.: B555780

Get Quote

CAS: 79617-27-9 | Formula: C₅H₁₁NO₃[1][2][3]·HCl | MW: 169.64 g/mol [1][2][3]

Executive Summary & Chemical Identity
L-Allothreonine methyl ester hydrochloride is a specialized chiral building block used in the

synthesis of peptide antibiotics, chiral auxiliaries, and peptidomimetics.[2] Unlike its common

diastereomer L-threonine (2S, 3R), L-allothreonine possesses a (2S, 3S) configuration.[2] This

subtle stereochemical difference is critical for biological activity but does not immunize the

compound from the degradation pathways typical of amino acid esters.[2]

The hydrochloride salt form confers initial stability as a solid but introduces significant

hygroscopicity.[2] The primary threat to this compound is moisture-induced acid-catalyzed

hydrolysis, leading to the formation of L-allothreonine (free acid) and methanol.[2]
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Parameter Specification

IUPAC Name
Methyl (2S,3S)-2-amino-3-hydroxybutanoate

hydrochloride

Stereochemistry L-allo (2S, 3S)

Physical State White crystalline powder

Primary Risk Hygroscopic hydrolysis; Thermal degradation

Storage Class Desiccated; Refrigerated/Frozen

Physicochemical Vulnerabilities
To design a robust storage protocol, one must understand the mechanisms driving

degradation.

The Hygroscopic Cascade
As a hydrochloride salt, the ionic lattice of L-allothreonine methyl ester has a high affinity for

atmospheric water vapor.[2]

Mechanism: Upon absorbing moisture, the solid surface forms a microscopic aqueous layer.

Consequence: In this aqueous micro-environment, the hydrochloride moiety dissociates,

creating a highly acidic local pH. This catalyzes the hydrolysis of the methyl ester bond.[2]

Reaction:

[2]

Stereochemical Integrity (Epimerization)
While the (2S, 3S) configuration is generally stable in solid form, exposure to basic vapors or

improper pH adjustment during reconstitution can lead to deprotonation of the

-carbon.[2]

Risk: Reversible removal of the
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-proton leads to a planar enolate intermediate, which can re-protonate to form the (2R, 3S)
isomer (D-threonine derivative), destroying the chiral purity.[2]

Storage Protocol: The "Zero-Flux" System
This protocol minimizes thermodynamic flux (heat) and material flux (moisture).[2]

Long-Term Storage (> 1 Month)
Temperature:-20°C ± 5°C. Lower temperatures kinetically inhibit the hydrolysis reaction.[2]

Container: Amber glass vials with Teflon-lined screw caps.[2] Plastic (polyethylene) is

permeable to moisture over years and should be avoided for bulk storage.[2]

Atmosphere: Headspace must be backfilled with dry Argon or Nitrogen.[2]

Desiccation: Store the primary vial inside a secondary container (e.g., a Falcon tube or

dedicated desiccator) containing active silica gel or molecular sieves.[2]

Working Storage (< 1 Month)[2]
Temperature:+2°C to +8°C (Standard Refrigeration).

Precaution: Ensure the container is tightly sealed with Parafilm® M to prevent moisture

ingress from the humid refrigerator environment.[2]

The "Thaw-Lock" Rule (Critical)
Never open a cold vial of L-allothreonine methyl ester HCl in ambient air.[2]

Remove vial from freezer/fridge.

Place in a desiccator at room temperature.

Wait 30–45 minutes until the vial reaches ambient temperature.

Reasoning: Opening a cold vial causes immediate condensation of atmospheric moisture

onto the hygroscopic powder, initiating irreversible hydrolysis.
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Degradation & Workflow Visualization
The following diagram illustrates the degradation pathways and the logic flow for safe handling.
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Caption: Figure 1.[2] Degradation pathway driven by moisture ingress and the preventative

storage workflow.

Quality Control & Re-Validation
Before using stored material in critical experiments, validate its integrity.[2]
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Visual Inspection[2]
Pass: Free-flowing white crystalline powder.[2]

Fail: Clumping, "wet" appearance, or yellow discoloration (indicates oxidation or severe

hydrolysis).[2]

Analytical Verification (TLC)
A simple Thin Layer Chromatography (TLC) assay can detect hydrolysis.[2]

Stationary Phase: Silica Gel 60 F254.[2]

Mobile Phase: n-Butanol : Acetic Acid : Water (3:1:1).[2]

Visualization: Ninhydrin stain (heats to purple/red).[2]

Interpretation:

Ester (Intact): Higher

value (less polar due to methyl group).[2]

Free Acid (Degraded): Lower

value.[2]

Note: Compare against a fresh standard or L-allothreonine free acid reference.[2]

Quantitative Purity (¹H-NMR)
Run in

or DMSO-

.[2]

Check: Integration of the methyl ester singlet (

3.7 ppm).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://pubchem.ncbi.nlm.nih.gov/compound/Allothreonine_-L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degradation Signal: Loss of methyl singlet intensity and appearance of methanol signal (if

not evaporated) or shifts in the

-proton signal corresponding to the free acid.[2]

Emergency Excursion Management
Scenario: A vial was left on the benchtop at room temperature for 48 hours.

Immediate Action: Purge headspace with Nitrogen and seal.[2]

Assessment: If the powder is still free-flowing, it is likely salvageable for non-GMP use.[2]

Remediation: Recrystallization is possible but difficult due to high solubility.[2]

Protocol: Dissolve in minimum hot methanol; add diethyl ether until turbid; cool to 4°C.

Caution: If hydrolysis >5% is suspected (via TLC), discard the lot for sensitive applications,

as the free acid can interfere with coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scbt.com [scbt.com]

2. Allothreonine, L- | C4H9NO3 | CID 99289 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chemimpex.com [chemimpex.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. L-Threonine methyl ester 39994-75-7 [sigmaaldrich.com]

To cite this document: BenchChem. [Definitive Storage & Handling Protocol: L-Allothreonine
Methyl Ester Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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